Cas no 72463-77-5 (Praeruptorin C)

• Product Name: Praeruptorin C
• CAS No: 72463-77-5
• MF: C₂₄H₂₈O₇
• MW: 428.474927902222
• CID: 576129
• PubChem ID: 5320692
• Update Time: 2025-06-11

Praeruptorin C Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-methyl-,(9R,10R)-9,10-dihydro-8,8-dimethyl-10-(3-methyl-1-oxobutoxy)-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-ylester, (2Z)-
• 2-Butenoic acid,2-methyl-,(9R,10R)-9,10-dihydro-8,8-dimethyl-10-(3-methyl-1-oxobutoxy)-2-oxo-2...
• 2-Butenoic acid,2-methyl-,(9R,10R)-9,10-dihydro-8,8-dimethyl-10-(3-methyl-1-oxobutoxy)-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran
• PRAERUPTORIN C
• Praeruptorin E
• Wulongensin A
• [(9R,10R)-8,8-Dimethyl-10-(3-methylbutanoyloxy)-2-oxo-9,10-dihydropyrano[2,3-f]chromen-9-yl] (E)-2-m
• praeruptorine C
• Praeruptorin-C
• XCA46377
• s9487
• CS-0007119
• HY-N0079
• [(9R,10R)-8,8-dimethyl-10-(3-methylbutanoyloxy)-2-oxo-9,10-dihydropyrano[2,3-f]chromen-9-yl] (Z)-2-methylbut-2-enoate
• 2-methyl-10-(acetyloxy)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo(1,2-b:3,4-b)dipyran-9-ol ester of 2-butenolc acid
• DTXSID101100692
• 72463-77-5
• AKOS040758816
• 2-Butenoic acid, 2-methyl-, (9R,10R)-9,10-dihydro-8,8-dimethyl-10-(3-methyl-1-oxobutoxy)-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl ester, (2Z)-
• MS-27584
• 83382-71-2
• DA-77031
• Praeruptorin C

• Inchi： 1S/C24H28O7/c1-7-14(4)23(27)30-22-21(29-18(26)12-13(2)3)19-16(31-24(22,5)6)10-8-15-9-11-17(25)28-20(15)19/h7-11,13,21-22H,12H2,1-6H3/b14-7-/t21-,22-/m1/s1
• InChI Key： UFUVJROSOIXJGR-IULGZIFLSA-N
• SMILES： O1C2C=CC3C=CC(=O)OC=3C=2[C@H]([C@H](C1(C)C)OC(/C(=C\C)/C)=O)OC(CC(C)C)=O

Computed Properties

• Exact Mass: 428.18400
• Monoisotopic Mass: 428.18350323 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 88.1
• Molecular Weight: 428.5

Experimental Properties

• Color/Form: Powder
• Density: 1.22
• Melting Point: 132-134℃
• Boiling Point: 516.526°C at 760 mmHg
• Flash Point: 221.379°C
• Refractive Index: 1.56
• PSA: 92.04000
• LogP: 4.47240

Praeruptorin C Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Angular pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular pyranocoumarins

Additional information on Praeruptorin C

Recent Advances in Praeruptorin C (72463-77-5) Research: A Comprehensive Review

Praeruptorin C (CAS: 72463-77-5), a bioactive coumarin derivative isolated from the roots of Peucedanum praeruptorum, has garnered significant attention in recent years due to its diverse pharmacological properties. This research brief synthesizes the latest findings on Praeruptorin C, focusing on its molecular mechanisms, therapeutic potential, and recent advancements in drug development. The compound's unique chemical structure and biological activities make it a promising candidate for further investigation in the fields of oncology, cardiovascular diseases, and inflammation.

Recent studies have elucidated the molecular targets of Praeruptorin C, revealing its ability to modulate key signaling pathways such as NF-κB, MAPK, and PI3K/Akt. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent anti-inflammatory effects through the inhibition of NLRP3 inflammasome activation, suggesting potential applications in treating inflammatory disorders. The compound's pharmacokinetic properties, including its bioavailability and metabolic stability, have been systematically investigated using advanced LC-MS/MS techniques, providing valuable insights for future formulation development.

In the field of oncology, groundbreaking research has uncovered Praeruptorin C's ability to induce apoptosis in various cancer cell lines while showing minimal cytotoxicity to normal cells. A 2024 preclinical study reported in Cancer Research highlighted its synergistic effects when combined with conventional chemotherapeutic agents, particularly in overcoming drug resistance in breast cancer models. The compound's mechanism appears to involve the downregulation of P-glycoprotein expression and inhibition of ABC transporter activity, addressing a critical challenge in cancer treatment.

Significant progress has been made in understanding the structure-activity relationship (SAR) of Praeruptorin C derivatives. Recent synthetic efforts have yielded analogs with improved pharmacological profiles, as documented in a 2023 patent application (WO2023123567A1). These modifications have enhanced the compound's solubility and target specificity while maintaining its core biological activities. Computational modeling studies have further contributed to the rational design of next-generation Praeruptorin C-based therapeutics.

The safety profile of Praeruptorin C has been extensively evaluated in recent toxicological studies. A comprehensive 2024 assessment published in Regulatory Toxicology and Pharmacology established favorable safety margins for therapeutic applications, with no significant genotoxic or organotoxic effects observed at clinically relevant doses. These findings support the compound's transition to further clinical development stages.

Current research directions include the development of novel drug delivery systems for Praeruptorin C, with particular focus on nanoparticle-based formulations to enhance its therapeutic index. A 2023 proof-of-concept study demonstrated the successful encapsulation of Praeruptorin C in biodegradable polymeric nanoparticles, achieving sustained release and improved tumor accumulation in animal models. These technological advancements address previous challenges related to the compound's physicochemical properties and biodistribution.

In conclusion, the growing body of research on Praeruptorin C (72463-77-5) underscores its potential as a multi-target therapeutic agent. The compound's diverse biological activities, coupled with recent advances in formulation technology and structural optimization, position it as a promising candidate for further drug development. Future research should focus on clinical translation, mechanism elucidation, and exploration of combination therapies to fully realize its therapeutic potential in various disease contexts.